(3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: (3S)-3-amino-3-(1-methylpyrazol-4-yl)propanoic acid
• InChI: InChI=1S/C7H11N3O2/c1-10-4-5(3-9-10)6(8)2-7(11)12/h3-4,6H,2,8H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key: UYCBHQKLCHFALG-LURJTMIESA-N
• Isomeric SMILES: CN1C=C(C=N1)[C@H](CC(=O)O)N
• Canonical SMILES: CN1C=C(C=N1)C(CC(=O)O)N

Description

(3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1867619-35-9) is a chiral β-amino acid derivative incorporating a 1-methyl-1H-pyrazole moiety. This combination makes it a valuable non-proteogenic amino acid scaffold for medicinal chemistry and drug discovery research . With a molecular formula of C7H10BrN3O2 and a molecular weight of 248.08, it is supplied with a purity of ≥95% and should be stored at 2-8°C . The compound's core structure features a pyrazole ring, a nitrogen-containing heterocycle that is a prominent pharmacophore in marketed pharmaceuticals . Pyrazole derivatives are extensively investigated for a wide spectrum of pharmacological activities, including antimicrobial , anticancer , and anti-inflammatory applications . Furthermore, the 3-aminopropanoic acid portion classifies it as a β-amino acid, which is known to offer metabolic stability when used as a core scaffold in the design of bioactive compounds, such as potential anticancer agents targeting specific pathways in lung cancer models . This building block is exclusively for research applications and is not intended for diagnostic or therapeutic use. Researchers can utilize this chiral pyrazole-based amino acid to develop novel heterocyclic derivatives, explore structure-activity relationships (SAR), and design potential enzyme inhibitors .

Preparation Methods

Synthesis via Pyrazole Ring Formation and Coupling

Methodology:

• Step 1: Synthesis of the methylated pyrazole core, typically through cyclization reactions involving hydrazines and β-dicarbonyl compounds or α,β-unsaturated carbonyls.
• Step 2: Functionalization of the pyrazole ring at the 4-position with a suitable leaving group (e.g., halides or activated esters).
• Step 3: Nucleophilic substitution of the activated pyrazole derivative with a protected amino acid precursor, such as protected β-alanine or its derivatives.
• Step 4: Deprotection and purification to yield the target compound.

Example:

A patent describes treating a pyrazole derivative with sodium ions in an organic solvent at elevated temperatures, followed by purification steps such as high vacuum distillation and column chromatography. The process emphasizes the importance of controlling solid form properties for bioavailability and efficacy.

Synthesis via Amino Acid Derivatives

Methodology:

• Step 1: Starting from a protected amino acid, such as N-Boc- or N-Cbz-protected β-alanine.
• Step 2: Coupling with a methylated pyrazole derivative, often via peptide coupling agents like HATU or EDCI.
• Step 3: Deprotection of protecting groups under acidic or basic conditions.
• Step 4: Final purification by crystallization or chromatography.

Research Findings:

• The use of coupling reagents such as HATU has been shown to improve yields and selectivity.
• Crystalline forms of the compound can be obtained through solvent treatment and controlled crystallization, which influence pharmacokinetic properties.

Alternative Routes from Patent Literature

A notable method involves treating specific pyrazole esters with acids or bases to produce the free acid form, with subsequent purification to isolate the (3S) enantiomer. This approach often involves:

• Ester hydrolysis under acidic or basic conditions.
• Chiral resolution or asymmetric synthesis to obtain the enantiomerically pure (3S) form.
• Crystallization techniques to improve solid-state properties.

Data Tables Summarizing Preparation Conditions

Method	Starting Materials	Key Reagents	Reaction Conditions	Purification Techniques	Notes
Pyrazole ring synthesis + coupling	Hydrazines, β-dicarbonyls, protected amino acids	Sodium ions, coupling agents (HATU, EDCI)	Elevated temperature, organic solvents	Column chromatography, recrystallization	Emphasis on stereoselectivity and solid form control
Ester hydrolysis + chiral resolution	Pyrazole esters	Acidic or basic hydrolysis, chiral resolving agents	Mild heating, controlled pH	Crystallization, chiral chromatography	Focus on enantiomeric purity
Patent-based multi-step synthesis	Pyrazole derivatives, amino acid derivatives	Organic solvents, acids, bases	Elevated temperature, vacuum distillation	Crystallization, chromatography	Cost-effective, scalable routes

Research Findings and Considerations

• Scalability: Patent literature indicates that processes involving direct ester hydrolysis and coupling are scalable, with modifications to reduce solvent use and energy consumption.
• Solid-State Properties: Crystallization conditions significantly impact the bioavailability and stability of the final compound. Crystalline forms such as Form-T 15-3 have been characterized via differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA).
• Enantioselectivity: As the compound is stereochemically defined at the 3-position, asymmetric synthesis or chiral resolution is critical for obtaining the (3S) enantiomer with high purity.

Chemical Reactions Analysis

Types of Reactions: (3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The pyrazole ring can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the pyrazole ring.

Substitution: Substitution reactions can introduce new substituents onto the pyrazole ring, altering its chemical properties.

Common Reagents and Conditions:

Oxidation: Bromine or other oxidizing agents.

Reduction: Hydrogen gas in the presence of a catalyst.

Substitution: Aryl halides in the presence of a base and a catalyst.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield various pyrazole derivatives, while substitution can introduce aryl groups onto the pyrazole ring .

Scientific Research Applications

(3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid involves its interaction with specific molecular targets. The pyrazole ring can interact with enzymes and receptors, modulating their activity. This compound may also influence various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional attributes are compared below with three analogs:

3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid

• Structure: Differs by replacing the methyl group on the pyrazole with a phenyl ring and lacking the 3S-amino group.
• Key Properties :
  • Molecular weight: 216.24 g/mol (vs. ~169 g/mol for the target compound).
  • LogP: 1.89 (higher lipophilicity due to phenyl substitution).
  • Boiling point: 393.8°C (indicative of stronger intermolecular forces from the aromatic ring).
• The phenyl group enhances π-π stacking interactions, which may influence crystallinity or binding to aromatic biological targets .

(S)-2-(5-((3-(3,5-Difluorophenyl)-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-3-phenylpropanoic Acid (13k)

• Structure: Incorporates a difluorophenyl-substituted pyrazole fused to a thioxothiazolidinone ring and a phenylalanine-like side chain.
• Key Properties: Molecular weight: 470.2 g/mol. Functional groups: Thioxothiazolidinone (C=S), fluorophenyl (electron-withdrawing), and carboxylic acid. Spectral IR peaks at 1604 cm⁻¹ (C=N) and 1535 cm⁻¹ (C=C) confirm conjugation.
• Fluorine atoms enhance metabolic stability and membrane permeability compared to non-halogenated analogs .

3-(1-Methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic Acid

• Structure: Features a pyrazole-carboxylic acid without the propanoic acid backbone or amino group.
• Key Properties :
  • Molecular formula: C₇H₆N₄O₂.
  • Functional groups: Dual pyrazole rings (rigid planar structure) and carboxylic acid.
• Functional Implications: The absence of the amino-propanoic acid chain limits zwitterionic behavior, reducing solubility in polar solvents. Dual pyrazole rings may enhance metal coordination or serve as a pharmacophore in medicinal chemistry .

Data Table: Comparative Analysis of Key Compounds

Property	(3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic Acid	3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid	Compound 13k	3-(1-Methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic Acid
Molecular Formula	C₇H₁₁N₃O₂	C₁₂H₁₂N₂O₂	C₂₂H₁₅N₃F₂O₃S₂	C₇H₆N₄O₂
Molecular Weight (g/mol)	~169	216.24	470.2	194.15
Key Functional Groups	-NH₂, -COOH, methyl-pyrazole	-COOH, phenyl-pyrazole	-COOH, C=S, F, thiazolidinone	-COOH, dual pyrazole
LogP	Estimated ~0.5 (lower due to -NH₂)	1.89	~3.5 (fluorine-enhanced)	~1.2
Hydrogen-Bonding Capacity	High (NH₂, COOH)	Moderate (COOH)	Moderate (COOH, C=S)	Low (COOH)

Research Findings and Implications

• Substituent Effects :
  • Methyl vs. phenyl groups on pyrazole significantly alter lipophilicity and intermolecular interactions. Methyl groups reduce steric hindrance, favoring compact crystal packing, while phenyl groups enhance π-π stacking .
• Amino Group Impact: The 3S-amino group in the target compound introduces chirality and hydrogen-bonding sites, critical for enantioselective binding (e.g., enzyme active sites) .

Biological Activity

(3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid, often referred to as a pyrazole derivative, has garnered attention for its potential biological activities, particularly in the context of anti-inflammatory and neuroprotective effects. This compound's structural features contribute to its interactions with various biological targets, making it a subject of interest in pharmacological research.

• Molecular Formula : C$_7$H$_{11}$N$_3$O$_2$
• Molecular Weight : 169.18 g/mol
• Purity : ≥95%
• InChI Key : UYCBHQKLCHFALG-MDOHGIEYNA-N

The biological activity of (3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid is primarily attributed to its ability to modulate neurotransmitter systems and inflammatory pathways. The pyrazole ring structure is known to influence the binding affinity to various receptors, including glutamate receptors, which play critical roles in excitatory neurotransmission and neuroinflammation.

Anti-inflammatory Activity

Recent studies have demonstrated that derivatives of pyrazole-based compounds exhibit significant anti-inflammatory properties. For instance, a study synthesized several derivatives and evaluated their anti-inflammatory effects. Among these, specific compounds showed notable inhibition of pro-inflammatory cytokines such as IL-6 and TNF-alpha, indicating a potential therapeutic role in inflammatory diseases .

Compound	Anti-inflammatory Activity	Cytokine Inhibition
4a	Significant	IL-6, TNF-alpha
4b	Moderate	IL-6
4d	Significant	TNF-alpha
4e	Moderate	IL-6

Neuroprotective Effects

The neuroprotective potential of (3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid has been explored in various models of neurodegeneration. The compound exhibits protective effects against oxidative stress-induced neuronal damage. In vitro studies have shown that it can reduce cell death in neuronal cell lines exposed to neurotoxic agents, suggesting its utility in conditions like Alzheimer's disease and other neurodegenerative disorders .

Case Studies

• Neuroprotection in Cell Models : A study investigated the effects of (3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid on SH-SY5Y neuroblastoma cells exposed to hydrogen peroxide. The results indicated a dose-dependent reduction in cell death and a significant decrease in reactive oxygen species (ROS) levels, supporting its role as a neuroprotective agent.
• Inflammatory Disease Models : In a murine model of rheumatoid arthritis, administration of this compound resulted in reduced paw swelling and lower levels of inflammatory markers compared to control groups. Histological analysis revealed decreased infiltration of inflammatory cells in joint tissues .

Future Directions

The ongoing research into (3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid suggests promising avenues for therapeutic applications. Future studies should focus on:

• Clinical Trials : Evaluating the efficacy and safety in human subjects.
• Mechanistic Studies : Understanding the precise molecular mechanisms underlying its biological activities.
• Structure-Activity Relationship (SAR) : Investigating modifications to enhance potency and selectivity for specific targets.

Q & A

Basic: What are the key synthetic routes for (3S)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid, and what challenges arise in enantiomeric purity control?

The synthesis typically involves multi-step reactions starting from 1-methylpyrazole derivatives. A common approach includes:

• Step 1 : Formation of the pyrazole ring via cyclization of hydrazine derivatives with diketones or aldehydes.
• Step 2 : Introduction of the amino and propanoic acid groups through Strecker synthesis or Michael addition, often requiring chiral catalysts (e.g., L-proline) to control stereochemistry .
  Challenges :
• Enantiomeric separation : HPLC with chiral stationary phases (e.g., amylose-based columns) is critical due to the compound’s stereospecific biological activity .
• Yield optimization : Reaction conditions (temperature, solvent polarity) significantly affect intermediate stability. For example, polar aprotic solvents like DMF enhance reaction kinetics but may require stringent purification .

Basic: How does the pyrazole moiety influence the compound’s physicochemical properties and reactivity?

The 1-methylpyrazole group:

• Electron-withdrawing effects : Modulates pKa of the amino group (experimentally ~8.2), affecting solubility and ionization in biological assays .
• Hydrogen-bonding capacity : The pyrazole N-atoms participate in intermolecular interactions, as shown by X-ray crystallography in analogs .
• Thermal stability : Decomposition above 200°C (DSC data), necessitating low-temperature storage for long-term stability .

Basic: What spectroscopic techniques are most reliable for characterizing this compound?

• NMR :
  • ¹H NMR : Peaks at δ 7.45–7.60 ppm (pyrazole-H), δ 3.80–3.85 ppm (N-methyl), and δ 1.50–1.55 ppm (propanoic acid CH2) confirm structural motifs .
  • ¹³C NMR : Carbonyl signals at ~170 ppm and pyrazole carbons at 140–150 ppm .
• FT-IR : Bands at 1700–1720 cm⁻¹ (C=O stretch) and 3200–3400 cm⁻¹ (NH2/OH) .
• ESI-MS : [M+H]+ at m/z 212.2 (calculated for C₈H₁₃N₃O₂) .

Advanced: How can researchers resolve contradictions in reported biological activities of pyrazole-containing amino acids?

Discrepancies in enzyme inhibition data (e.g., IC₅₀ variations) may arise from:

• Assay conditions : pH-dependent protonation of the amino group alters binding affinity. Standardize buffers (e.g., pH 7.4 PBS) .
• Enantiomeric impurities : Even 5% R-enantiomer contamination can skew results. Validate purity via chiral HPLC before assays .
• Structural analogs : Compare with derivatives like (3R)-3-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid to isolate pyrazole-specific effects .

Advanced: What strategies optimize this compound’s use as a building block in peptide mimetics?

• Solid-phase peptide synthesis (SPPS) :
  • Use Fmoc-protected derivatives to prevent side reactions during coupling.
  • Monitor coupling efficiency via Kaiser test or LC-MS .
• Conformational analysis : Circular dichroism (CD) reveals β-sheet propensity when incorporated into peptides, crucial for mimicking protein interfaces .
• Bioisosteric replacement : Substitute pyrazole with thiazole (e.g., 3-(thiazol-2-yl)propanoic acid) to modulate hydrophobicity .

Advanced: How does stereochemistry impact interactions with biological targets like glutamate receptors?

• Docking studies : The (3S)-enantiomer shows higher affinity for NMDA receptor glycine sites (ΔG = −9.2 kcal/mol) vs. the R-form (ΔG = −7.8 kcal/mol) due to optimal hydrogen bonding with GluN1 subunits .
• In vivo validation : Radiolabeled (³H)-(3S)-enantiomer exhibits 3× higher brain uptake in rodent models compared to the R-form, supporting its potential in neuropharmacology .

Advanced: What methodologies quantify metabolic stability of this compound in hepatic microsomes?

• LC-MS/MS protocols :
  • Incubate with human liver microsomes (HLM) and NADPH.
  • Monitor parent compound depletion over 60 min. Half-life (t₁/₂) <30 min suggests rapid Phase I oxidation .
• Metabolite identification : Major metabolites include hydroxylated pyrazole (m/z 228.2) and decarboxylated amine (m/z 168.1) .

Advanced: How can computational modeling guide the design of derivatives with enhanced blood-brain barrier (BBB) permeability?

• QSAR models : LogP <2.0 and PSA <90 Ų correlate with BBB penetration. The parent compound (LogP 0.8, PSA 85 Ų) meets criteria but may require fluorination for improved kinetics .
• MD simulations : Predict interactions with P-glycoprotein (P-gp). Pyrazole derivatives with bulkier substituents (e.g., 3,5-dimethyl) show reduced P-gp efflux .